Cas no 895463-39-5 (Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide)

• Product Name: Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide
• CAS No: 895463-39-5
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• MDL: MFCD06141012
• CID: 5235476
• Update Time: 2025-06-14

Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide

• MDL： MFCD06141012
• Inchi： 1S/C18H21N3O3/c1-12-9-13(2)11-16(10-12)24-14(3)17(22)20-21-18(23)19-15-7-5-4-6-8-15/h4-11,14H,1-3H3,(H,20,22)(H2,19,21,23)
• InChI Key： GWEONCQBDWXBAA-UHFFFAOYSA-N
• SMILES： C(NNC(NC1=CC=CC=C1)=O)(=O)C(OC1=CC(C)=CC(C)=C1)C

Additional information on Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide

Comprehensive Analysis of Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide (CAS No. 895463-39-5)

Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide (CAS No. 895463-39-5) is a specialized organic compound with a unique molecular structure that combines a propanoic acid backbone with phenoxy and hydrazide functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. Its CAS number 895463-39-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The compound's structure features a 3,5-dimethylphenoxy moiety, which is known to influence lipophilicity and metabolic stability—a hot topic in drug discovery. Recent trends in AI-driven molecular design and computational chemistry have highlighted the importance of such hybrid structures for optimizing drug-like properties. Researchers frequently search for "phenoxy hydrazide derivatives" or "CAS 895463-39-5 applications" to explore its role in enzyme inhibition or crop protection formulations, reflecting its cross-disciplinary relevance.

From a synthetic chemistry perspective, the phenylaminocarbonyl hydrazide segment offers versatility in condensation reactions, making it valuable for constructing heterocyclic frameworks. This aligns with the growing demand for "green chemistry alternatives" and "sustainable synthesis" methods, as industries seek to reduce environmental impact. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, addressing common search queries such as "how to analyze CAS 895463-39-5 purity".

In material science, the compound's aromatic stacking capabilities have sparked interest in "organic semiconductor" development—a trending topic linked to flexible electronics. Its thermal stability (often queried as "895463-39-5 decomposition temperature") makes it a candidate for high-performance polymer additives. Regulatory databases like REACH and PubChem provide essential safety data, while patent literature reveals its use in "photostabilizers" and "UV-absorbing materials".

Market analysts note increasing inquiries about "suppliers of 2-(3,5-dimethylphenoxy)propanoic hydrazide" from specialty chemical distributors, particularly in regions with thriving biotech hubs. The compound's logP value and hydrogen bonding capacity (frequently modeled in QSAR studies) contribute to its adoption in structure-activity relationship research. As precision medicine advances, derivatives of this scaffold may play roles in targeted drug delivery systems.

Environmental fate studies of 895463-39-5 address another user concern: "biodegradability of phenoxy hydrazides". Recent publications suggest moderate persistence in aqueous systems, prompting investigations into "advanced oxidation processes" for remediation. The compound's crystallinity (a key parameter for "formulation scientists") also influences its handling and storage conditions—a practical consideration for industrial users.

Emerging applications in catalysis leverage the compound's ability to coordinate metal ions, responding to searches like "ligand design for transition metals". Its structure-property relationships are frequently compared to commercial antioxidants in polymer science forums. With the rise of open-access chemical databases, spectral data for Propanoic acid, 2-(3,5-dimethylphenoxy)-, 2-[(phenylamino)carbonyl]hydrazide has become more accessible, accelerating research collaboration.

In conclusion, CAS No. 895463-39-5 represents a multifaceted compound bridging medicinal chemistry, materials science, and environmental technology. Its evolving applications reflect broader scientific priorities such as "molecular diversity" and "functional materials", ensuring continued relevance in both academic and industrial settings.